Cas no 1247800-38-9 (3-(3-bromothiophen-2-yl)propanoic acid)

• Product Name: 3-(3-bromothiophen-2-yl)propanoic acid
• CAS No: 1247800-38-9
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• CID: 4580632
• PubChem ID: 53687375
• Update Time: 2025-06-14

3-(3-bromothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromothiophen-2-yl)propanoic acid

• Inchi： 1S/C7H7BrO2S/c8-5-3-4-11-6(5)1-2-7(9)10/h3-4H,1-2H2,(H,9,10)
• InChI Key： BKUHZTRYWRRUTA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1SC=CC=1Br

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(3-bromothiophen-2-yl)propanoic acid

Recent Advances in the Application of 3-(3-Bromothiophen-2-yl)propanoic Acid (CAS: 1247800-38-9) in Chemical Biology and Pharmaceutical Research

3-(3-Bromothiophen-2-yl)propanoic acid (CAS: 1247800-38-9) is a brominated thiophene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of targeted therapies for cancer and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-(3-bromothiophen-2-yl)propanoic acid as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to develop a series of potent and selective BTK inhibitors, which showed promising activity against B-cell malignancies. The study emphasized the importance of the bromothiophene moiety in enhancing the binding affinity and pharmacokinetic properties of the inhibitors.

In another recent investigation, 3-(3-bromothiophen-2-yl)propanoic acid was employed as a precursor for the synthesis of thiophene-based anti-inflammatory agents. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that derivatives of this compound exhibited significant COX-2 inhibitory activity, with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest the potential of this compound in the development of safer anti-inflammatory therapies.

Furthermore, 3-(3-bromothiophen-2-yl)propanoic acid has been explored as a key intermediate in the synthesis of antimicrobial agents. A 2023 study in the European Journal of Medicinal Chemistry described the use of this compound to develop novel thiophene-incorporated antibiotics with broad-spectrum activity against drug-resistant bacterial strains. The researchers highlighted the role of the bromine substituent in enhancing the antibacterial potency of the derivatives.

In addition to its pharmaceutical applications, 3-(3-bromothiophen-2-yl)propanoic acid has also been utilized in chemical biology research. A recent study in ACS Chemical Biology (2024) demonstrated its use as a versatile handle for bioconjugation and probe development. The researchers successfully incorporated this compound into fluorescent probes for imaging cellular processes, showcasing its potential in chemical biology tools development.

In conclusion, 3-(3-bromothiophen-2-yl)propanoic acid (CAS: 1247800-38-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, from kinase inhibitors to antimicrobial agents, coupled with its utility in chemical biology tools development, make it a compound of significant interest. Future research directions may focus on expanding its applications in targeted drug delivery systems and the development of novel therapeutic agents for challenging disease targets.